Cas no 738570-00-8 (2-(Aminomethyl)-4-(2-methylpropyl)-(4S)-5(4H)-oxazolone)

• Product Name: 2-(Aminomethyl)-4-(2-methylpropyl)-(4S)-5(4H)-oxazolone
• CAS No: 738570-00-8
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 559911
• PubChem ID: 44593809
• Update Time: 2025-11-05

2-(Aminomethyl)-4-(2-methylpropyl)-(4S)-5(4H)-oxazolone Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4-(2-methylpropyl)-(4S)-5(4H)-oxazolone
• 2-(aminomethyl)-4-(2-methylpropyl)-4H-1,3-oxazol-5-one
• 5(4H)-Oxazolone, 2-(aminomethyl)-4-(2-methylpropyl)-, (4S)
• 5(4H)-Oxazolone,2-(aminomethyl)-4-(2-methylpropyl)-, (4S)-
• 2-(aminomethyl)-4-(2-methylpropyl)-4H-oxazol-5-one
• A837944
• (S)-2-(Aminomethyl)-4-isobutyloxazol-5(4H)-one
• AKOS015910031
• 5(4H)-Oxazolone,2-(aminomethyl)-4-(2-methylpropyl)-,(4S)-(9CI)
• 5(4H)-Oxazolone,2-(aminomethyl)-4-(2-methylpropyl)-,(4S)
• 738570-00-8
• (4S)-2-(aminomethyl)-4-(2-methylpropyl)-4,5-dihydro-1,3-oxazol-5-one
• 2-(aminomethyl)-4-isobutyl-4H-oxazol-5-one

• Inchi： 1S/C8H14N2O2/c1-5(2)3-6-8(11)12-7(4-9)10-6/h5-6H,3-4,9H2,1-2H3/t6-/m0/s1
• InChI Key： MWOBPLZDKMCEHI-LURJTMIESA-N
• SMILES： O1C(CN)=N[C@H](C1=O)CC(C)C

Computed Properties

• Exact Mass: 170.10600
• Monoisotopic Mass: 170.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7A^2
• XLogP3: 0.6

Experimental Properties

• Density: 1.24
• Boiling Point: 234.3°C at 760 mmHg
• Flash Point: 95.5°C
• Refractive Index: 1.554
• PSA: 64.68000
• LogP: 0.45100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(Aminomethyl)-4-(2-methylpropyl)-(4S)-5(4H)-oxazolone

2-(Aminomethyl)-4-(2-methylpropyl)-(4S)-5(4H)-oxazolone: A Comprehensive Overview

The compound with CAS No. 738570-00-8, known as 2-(Aminomethyl)-4-(2-methylpropyl)-(4S)-5(4H)-oxazolone, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of oxazolones, which are five-membered heterocyclic compounds containing an oxygen atom and a nitrogen atom. The oxazolone framework is particularly interesting due to its versatility in forming hydrogen bonds and its ability to act as a scaffold for drug design.

Recent studies have highlighted the importance of oxazolone derivatives in medicinal chemistry, particularly in the development of new therapeutic agents. The (4S) configuration of this compound adds a layer of complexity and specificity, making it a valuable target for stereochemical studies. The presence of an aminomethyl group at position 2 and a 2-methylpropyl group at position 4 further enhances the compound's potential for interactions with biological systems.

One of the most promising applications of 2-(Aminomethyl)-4-(2-methylpropyl)-(4S)-5(4H)-oxazolone lies in its role as an intermediate in the synthesis of bioactive molecules. Researchers have explored its use in the construction of peptide mimetics, which are molecules designed to mimic the structure and function of peptides. These mimetics are valuable tools in drug discovery, as they can modulate protein-protein interactions and enzyme activity.

Moreover, the compound's ability to form stable hydrogen bonds makes it an attractive candidate for use in supramolecular chemistry. Supramolecular assemblies, which rely on non-covalent interactions such as hydrogen bonding, are increasingly being utilized in nanotechnology and materials science. The oxazolone core provides a rigid platform for such interactions, enabling the creation of complex molecular architectures.

In terms of synthesis, 2-(Aminomethyl)-4-(2-methylpropyl)-(4S)-5(4H)-oxazolone can be prepared through various methods, including condensation reactions and cyclization processes. Recent advancements in asymmetric catalysis have allowed for the efficient enantioselective synthesis of this compound, ensuring high optical purity—a critical factor in pharmaceutical applications.

The pharmacological properties of this compound have also been a subject of intense research. Studies have demonstrated that it exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. This suggests that it could serve as a lead compound for the development of anti-inflammatory agents. Additionally, its ability to penetrate cellular membranes makes it a potential candidate for drug delivery systems.

Another area where this compound has shown promise is in the field of agrochemistry. Researchers have investigated its potential as a plant growth regulator or as an active ingredient in pesticides. The aminomethyl group and 2-methylpropyl group contribute to its bioavailability and stability under environmental conditions, making it suitable for agricultural applications.

From an environmental standpoint, understanding the degradation pathways of 2-(Aminomethyl)-4-(2-methylpropyl)-(4S)-5(4H)-oxazolone is crucial for assessing its impact on ecosystems. Recent studies have employed computational chemistry techniques to predict its biodegradation products and rates under various environmental conditions. These findings are essential for ensuring the sustainable use of this compound in industrial and agricultural settings.

In conclusion, 2-(Aminomethyl)-4-(2-methylpropyl)-(4S)-5(4H)-oxazolone is a multifaceted compound with applications spanning medicinal chemistry, materials science, and agriculture. Its unique structure and functional groups make it a valuable tool for researchers across these disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.